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Introduction

Perovskite solar cells (PSCs) have emerged as a revolutionary photovoltaic technology,
exhibiting remarkable power conversion efficiencies (PCES) that rival those of traditional
silicon- based solar cells. A key innovation in the field has been the development of "triple-
cation" perovskite compositions, which incorporate a small amount of inorganic cesium (Cs)
alongside the more common organic cations, methylammonium (MA) and formamidinium (FA).
This addition has been shown to significantly enhance the thermal stability, reproducibility, and
overall performance of the solar cells.[1][2]

These application notes provide a detailed overview and experimental protocols for the
fabrication of high-efficiency triple-cation perovskite solar cells using cesium iodide (Csl) as the
cesium source.

Note on "Cesium Tellurate": While the initial inquiry specified "cesium tellurate," a
comprehensive review of the scientific literature reveals that this compound is not utilized in
perovskite solar cell fabrication. The standard and widely researched practice for incorporating
cesium is through the use of cesium halides, most commonly cesium iodide (Csl). Therefore,
the following protocols and data are based on the established use of cesium iodide.

Benefits of Cesium Incorporation
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The inclusion of cesium in the perovskite crystal lattice offers several distinct advantages:

e Enhanced Thermal Stability: Triple-cation perovskites demonstrate superior thermal stability
compared to their MA/FA counterparts, which is a critical factor for long-term device
operation.[1][2]

» Reduced Phase Impurities: The addition of cesium helps to suppress the formation of
undesirable "yellow" non-perovskite phases, leading to more crystalline and purer perovskite
films.[1][2]

e Improved Reproducibility: Cesium-containing perovskite films are less sensitive to
processing conditions, resulting in more consistent and reproducible device performance.[1]

[2]

o Higher Power Conversion Efficiencies (PCEs): The combination of improved material
properties often leads to higher PCEs. Stabilized efficiencies exceeding 21% have been
reported for triple-cation PSCs.[1]

Data Presentation

The following tables summarize the impact of cesium iodide concentration on the performance
of triple-cation perovskite solar cells, as reported in the literature.

Table 1: Effect of Cesium Concentration on Perovskite Solar Cell Performance
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0 - - - - [3]
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> Jsc of 0%
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15%
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15 slightly with Drops down - - [3]
addition

Note: Specific values for all parameters were not available in a single source for direct
comparison.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the fabrication of a triple-cation
(Cs/IMA/FA) perovskite solar cell in a standard n-i-p architecture.

Materials and Reagents

e Fluorine-doped Tin Oxide (FTO) coated glass substrates

Decon-90 or Hellmanex solution

Deionized water

Acetone

Ethanol

Isopropanol
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 Titanium diisopropoxide bis(acetylacetonate)

e Anhydrous ethanol

e 30 nm TiO2 nanoparticle paste (e.g., Dyesol 30 NR-D)

e Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI)

o Acetonitrile

e Formamidinium iodide (FAI)

e Lead (ll) iodide (Pblz)

e Methylammonium bromide (MABTr)

e Lead (Il) bromide (PbBr2)

e Cesium iodide (Csl)

e Anhydrous N,N-dimethylformamide (DMF)

o Anhydrous dimethyl sulfoxide (DMSO)

e Chlorobenzene

e Spiro-OMeTAD

e 4-tert-butylpyridine (TBP)

Gold (Au) evaporation source
Equipment

 Ultrasonic bath

e UV-Ozone cleaner

e Spray pyrolysis setup

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Spin coater

Hotplate

Nitrogen-filled glovebox

Thermal evaporator

Protocol Workflow Diagram

Caption: Perovskite Solar Cell Fabrication Workflow.

Detailed Fabrication Steps

1.

Substrate Preparation

Clean the FTO-coated glass substrates by sonicating in a 2% Hellmanex or Decon-90 water
solution for 30 minutes.

Rinse the substrates thoroughly with deionized water and ethanol.

Further clean the substrates with a UV-Ozone treatment for 15 minutes.

. Electron Transport Layer (ETL) Deposition

Deposit a 30 nm compact TiOz layer on the FTO substrate via spray pyrolysis at 450°C using
a precursor solution of titanium diisopropoxide bis(acetylacetonate) in anhydrous ethanol.

After spraying, keep the substrates at 450°C for 45 minutes and then allow them to cool to
room temperature.

Deposit a mesoporous TiO2 layer by spin coating a 30 nm particle paste (diluted in ethanol)
at 4000 rpm for 20 seconds.

Dry the substrates at 100°C for 10 minutes and then sinter at 450°C for 30 minutes.

For Li-doping, spin coat a 0.1 M solution of Li-TFSI in acetonitrile at 3000 rpm for 10
seconds, followed by another sintering step at 450°C for 30 minutes.
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After cooling to 150°C, transfer the substrates into a nitrogen-filled glovebox.
. Perovskite Layer Deposition

Prepare the Triple-Cation Perovskite Precursor Solution:

o Prepare a stock solution of 1.5 M Csl in DMSO.

o In a separate vial, dissolve FAI (1 M), Pblz (1.1 M), MABr (0.2 M), and PbBrz (0.2 M) in a
4:1 (v/v) mixture of anhydrous DMF:DMSO. This creates the "mixed" perovskite precursor.

o Add the Csl stock solution to the mixed perovskite precursor to achieve the desired
cesium concentration (e.g., for a 10% Cs composition, add the appropriate volume of the
Csl stock).

Spin Coating:
o Deposit the triple-cation perovskite solution onto the prepared substrates.

o Use a two-step spin coating program: 1000 rpm for 10 seconds, followed by 6000 rpm for
10 seconds.

Annealing:

o Anneal the films at 100°C for 1 hour inside the nitrogen-filled glovebox.
. Hole Transport Layer (HTL) Deposition

Prepare the Spiro-OMeTAD Solution:

o Prepare a 70 mM solution of Spiro-OMeTAD in chlorobenzene.

o To this solution, add Li-TFSI and TBP as additives.

Spin Coating:

o Spin coat the Spiro-OMeTAD solution at 4000 rpm for 20 seconds.

. Electrode Deposition
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» Finally, thermally evaporate a 70-80 nm thick gold (Au) top electrode under high vacuum.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the incorporation of cesium
and the resulting improvements in perovskite solar cell properties.

Caption: Cesium's Impact on Perovskite Solar Cells.

Conclusion

The incorporation of cesium into perovskite solar cells has proven to be a highly effective
strategy for enhancing device performance and stability. The provided protocols offer a detailed
guide for the fabrication of high-efficiency triple-cation perovskite solar cells. By following these
methodologies, researchers can produce high-quality perovskite flms and devices, contributing
to the continued advancement of this exciting photovoltaic technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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